1-(3-Chlorobenzoyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine

• Molecular Formula: C18H19ClN2O4S
• Molecular Weight: 394.9 g/mol
• IUPAC Name: (3-chlorophenyl)-[4-(4-methoxyphenyl)sulfonylpiperazin-1-yl]methanone
• InChI: InChI=1S/C18H19ClN2O4S/c1-25-16-5-7-17(8-6-16)26(23,24)21-11-9-20(10-12-21)18(22)14-3-2-4-15(19)13-14/h2-8,13H,9-12H2,1H3
• InChI Key: XJRFZFZDSUKTJH-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C(=O)C3=CC(=CC=C3)Cl

Description

1-(3-Chlorobenzoyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine, also known as CBMPS, is a chemical compound that has gained significant attention in the field of scientific research. It is a potent and selective inhibitor of cyclic GMP-dependent protein kinase (PKG) that has been used in numerous studies to investigate the role of PKG in various biological processes.

Mechanism of Action

1-(3-Chlorobenzoyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine is a potent and selective inhibitor of PKG that works by binding to the ATP-binding site of the kinase domain. This binding prevents the binding of ATP, which is required for PKG activation and subsequent phosphorylation of downstream targets. By inhibiting PKG activity, 1-(3-Chlorobenzoyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine can modulate a wide range of biological processes that are regulated by cyclic GMP signaling.
Biochemical and Physiological Effects:
1-(3-Chlorobenzoyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine has been shown to have a wide range of biochemical and physiological effects, depending on the specific biological process being studied. For example, in smooth muscle cells, 1-(3-Chlorobenzoyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine can induce relaxation by inhibiting PKG-mediated phosphorylation of myosin light chain kinase. In platelets, 1-(3-Chlorobenzoyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine can inhibit aggregation by blocking PKG-mediated activation of integrin αIIbβ3. In cancer cells, 1-(3-Chlorobenzoyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine can induce apoptosis by inhibiting PKG-mediated activation of survival pathways.

Advantages and Limitations for Lab Experiments

1-(3-Chlorobenzoyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine has several advantages as a tool for scientific research. It is a potent and selective inhibitor of PKG, which allows for specific modulation of cyclic GMP signaling pathways. It is also relatively easy to synthesize and has good stability in solution. However, there are also some limitations to its use. 1-(3-Chlorobenzoyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine can have off-target effects on other kinases that share structural similarities with PKG, which can complicate data interpretation. Additionally, the effects of 1-(3-Chlorobenzoyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine on biological processes can be context-dependent, and careful controls are needed to ensure that observed effects are specific to PKG inhibition.

Future Directions

There are several future directions for research on 1-(3-Chlorobenzoyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine and PKG signaling. One area of interest is the development of more potent and selective PKG inhibitors that can be used in vivo. Another area of interest is the investigation of PKG signaling in the context of disease, such as cancer and cardiovascular disease. Finally, the role of PKG signaling in the regulation of immune function and inflammation is an emerging area of research that may have important implications for the development of new therapies.

Synthesis Methods

The synthesis of 1-(3-Chlorobenzoyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine involves several steps, starting with the reaction of 3-chlorobenzoyl chloride with piperazine to form 1-(3-chlorobenzoyl)piperazine. This intermediate is then reacted with 4-methoxybenzenesulfonyl chloride in the presence of a base to produce 1-(3-Chlorobenzoyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine. The synthesis of 1-(3-Chlorobenzoyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine is a multi-step process that requires careful control of reaction conditions to ensure high yield and purity.

Scientific Research Applications

1-(3-Chlorobenzoyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine has been widely used in scientific research to investigate the role of PKG in various biological processes. PKG is a key mediator of cyclic GMP signaling, which regulates a wide range of physiological processes, including smooth muscle relaxation, platelet aggregation, and cardiac function. 1-(3-Chlorobenzoyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine has been used to study the role of PKG in these processes, as well as in other areas such as cancer, inflammation, and neurodegenerative diseases.